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Compound of Interest

Compound Name: NK-122

Cat. No.: B1679014

For researchers, scientists, and drug development professionals, the proper handling of
laboratory materials is paramount to ensuring both personal safety and experimental integrity.
The designation "NK-122" has been associated with the microorganism Streptomyces
rishiriensis NK-122, which is known to produce a metallo-proteinase inhibitor, FMPI. This guide
provides essential safety and logistical information for handling materials related to NK-122,
addressing the microorganism and general guidance for handling similar protein-based
inhibitors.

Data Presentation: Quantitative Information

Due to the limited publicly available specific quantitative safety data for substances directly
labeled "NK-122," the following table summarizes general safety parameters for handling
microorganisms of the Streptomyces genus, which are typically classified as Biosafety Level 1
(BSL-1).
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Parameter Guideline Source

Biosafety Level BSL-1 ATCC

ATCC,[1] Journal of
Incubation Temperature 26°C - 30°C microbiology, biotechnology

and food sciences[2]

Journal of microbiology,
Salt Tolerance of S. rishiriensis  Up to 5% biotechnology and food

sciences|[2]

) Journal of microbiology,
Optimal pH Range for S. )
e 6-8 biotechnology and food
rishiriensis .
sciences[?]

Experimental Protocols: Handling Streptomyces
rishiriensis NK-122

Streptomyces rishiriensis is a Gram-positive bacterium.[3] Standard microbiological practices
for BSL-1 organisms should be followed.

Personal Protective Equipment (PPE):
e Lab coat
o Safety glasses
» Disposable gloves
Procedure for Culturing:
e Rehydration and Inoculation:
o Open the vial containing the lyophilized culture according to the supplier's instructions.

o Using a sterile pipette, add approximately 0.5 to 1.0 ml of appropriate broth (e.g., #1877)
to the pellet.[1]
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o Aseptically transfer the rehydrated suspension back into the broth tube and mix well.[1]

o Use a few drops of the cell suspension to inoculate a fresh broth tube, agar slant, or plate.

[1]

e Incubation:
o Incubate cultures at 26°C for 7-10 days.[1]
e Storage:

o For long-term storage, prepare glycerol stocks of spores or mycelia and store at -80°C.

Handling of Metalloproteinase Inhibitors (General
Guidance for FMPI)

FMPI is a metalloproteinase inhibitor produced by Streptomyces rishiriensis NK-122. While
specific handling instructions for FMPI are not readily available, general precautions for
handling potent, purified biological molecules should be observed.

Personal Protective Equipment (PPE):
e Lab coat

o Safety glasses

» Disposable gloves

Handling Procedures:

Handle in a well-ventilated area.

Avoid inhalation of aerosols or dust. Use a fume hood or biological safety cabinet for
procedures that may generate them.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Weigh and handle the solid form in a manner that minimizes dust generation.
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» Prepare solutions in a designated area.
Disposal Plan
For Streptomyces rishiriensis NK-122 (BSL-1):

» All contaminated materials (e.g., culture plates, tubes, loops, gloves) must be
decontaminated before disposal.

o Decontamination can be achieved by autoclaving at 121°C for at least 20 minutes.

 Liquid cultures should be treated with a suitable disinfectant (e.g., 10% bleach solution) for a
sufficient contact time before being discarded down the drain with copious amounts of water,
in accordance with local regulations.

For Metalloproteinase Inhibitors (General Guidance):

» Dispose of unused inhibitors and contaminated materials as chemical waste.

o Follow all federal, state, and local regulations for hazardous waste disposal.

e Do not dispose of down the drain unless specifically permitted by local authorities.

Mandatory Visualization: NK-122 Handling and
Disposal Workflow

The following diagram illustrates the general workflow for the safe handling and disposal of
materials associated with NK-122.
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NK-122 Handling and Disposal Workflow
Handling Procedures
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Caption: Workflow for handling and disposal of NK-122 materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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